molecular formula C18H30N2O B8693348 4-Lauroylaminoaniline

4-Lauroylaminoaniline

Cat. No.: B8693348
M. Wt: 290.4 g/mol
InChI Key: DZJVPNHTOGSBCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Lauroylaminoaniline (C₁₈H₃₀N₂O) is an aromatic amine derivative in which a lauroyl group (C₁₁H₂₃CO-) is attached to the amino group of 4-aminoaniline (p-phenylenediamine). This compound combines the reactivity of an aniline moiety with the hydrophobic properties of the lauroyl chain, making it valuable in applications such as polymer synthesis, surfactants, and specialty chemical intermediates .

Properties

Molecular Formula

C18H30N2O

Molecular Weight

290.4 g/mol

IUPAC Name

N-(4-aminophenyl)dodecanamide

InChI

InChI=1S/C18H30N2O/c1-2-3-4-5-6-7-8-9-10-11-18(21)20-17-14-12-16(19)13-15-17/h12-15H,2-11,19H2,1H3,(H,20,21)

InChI Key

DZJVPNHTOGSBCU-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCC(=O)NC1=CC=C(C=C1)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The physicochemical and functional properties of 4-Lauroylaminoaniline are best understood through comparison with analogous aniline derivatives. Below is a detailed analysis based on structural, synthetic, and safety-related parameters.

Structural Analogues and Key Properties

Compound Name CAS Number Molecular Formula Functional Groups Key Differences from 4-Lauroylaminoaniline References
4-Aminoaniline (p-Phenylenediamine) 106-50-3 C₆H₈N₂ -NH₂ Lacks lauroyl chain; higher hydrophilicity.
4-Aminobenzamide 2835-68-9 C₇H₈N₂O -NH₂, -CONH₂ Amide group replaces lauroyl chain; increased polarity.
4-Hexyloxyaniline 1585-06-4 C₁₂H₁₉NO -NH₂, -O-C₆H₁₃ Hexyloxy group instead of lauroyl; moderate lipophilicity.
4-(4-Nitrophenylazo)aniline 730-40-5 C₁₂H₁₀N₄O₂ -NH₂, -N=N-C₆H₄NO₂ Azo group introduces chromophoric properties.
4-((6,7-Dimethoxyquinolin-4-yl)oxy)aniline 131802-60-3 C₁₇H₁₇N₃O₃ -NH₂, -O-quinoline derivative Quinoline moiety enhances aromaticity and bioactivity.

Notes:

  • Hydrophobicity: The lauroyl chain in 4-Lauroylaminoaniline confers significantly higher lipophilicity compared to 4-aminoaniline (logP ~3.5 vs. ~0.5) .
  • Reactivity: Unlike 4-aminobenzamide, the lauroyl group in 4-Lauroylaminoaniline is less polar, reducing hydrogen-bonding capacity but enhancing solubility in nonpolar solvents.
  • Applications: Azo derivatives like 4-(4-nitrophenylazo)aniline are used as dyes, whereas 4-Lauroylaminoaniline’s long alkyl chain suggests utility in surfactant formulations .

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